Cas no 70773-67-0 (Petasitolid A)

Petasitolid A structure
Petasitolid A structure
Product name:Petasitolid A
CAS No:70773-67-0
MF:C20H28O4
MW:332.433926582336
CID:1996126
PubChem ID:133065518

Petasitolid A Chemical and Physical Properties

Names and Identifiers

    • Petasitolid A
    • Petasitolide A
    • 2-Butenoic acid, 2-methyl-, 2,4,4a,5,6,7,8,8a,9,9a-decahydro-3,4a,5-trimethyl-2-oxonaphtho(2,3-b)furan-6-yl ester, (4aS-(4aalpha,5alpha,6alpha(Z),8aalpha,9abeta))-
    • 3beta-Angeloyloxy-8-epi-eremophilenolide
    • 70773-67-0
    • Inchi: InChI=1S/C20H28O4/c1-6-11(2)18(21)23-16-8-7-14-9-17-15(12(3)19(22)24-17)10-20(14,5)13(16)4/h6,13-14,16-17H,7-10H2,1-5H3
    • InChI Key: XXBKFKJZAXTGFB-UHFFFAOYSA-N
    • SMILES: C\C=C(\C)C(=O)OC1CCC2CC3OC(=O)C(C)=C3CC2(C)C1C |c:17|

Computed Properties

  • Exact Mass: 332.19875937Da
  • Monoisotopic Mass: 332.19875937Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.6Ų

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